Cas no 100757-06-0 (Benzoic acid,3,5-dinitro-,2-[1-[(diethylamino)methyl]-1,2-dihydro-2-oxo-3H-indol-3-ylidene]hydrazide)

• Product name: Benzoic acid,3,5-dinitro-,2-[1-[(diethylamino)methyl]-1,2-dihydro-2-oxo-3H-indol-3-ylidene]hydrazide
• CAS No: 100757-06-0
• MF: C₂₀H₂₀N₆O₆
• MW: 440.409403800964
• CID: 200191
• PubChem ID: 135537748

Benzoic acid,3,5-dinitro-,2-[1-[(diethylamino)methyl]-1,2-dihydro-2-oxo-3H-indol-3-ylidene]hydrazide Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,3,5-dinitro-,2-[1-[(diethylamino)methyl]-1,2-dihydro-2-oxo-3H-indol-3-ylidene]hydrazide
• LogP
• N-[[1-(diethylaminomethyl)-2-oxoindol-3-ylidene]amino]-3,5-dinitrobenzamide
• 100757-06-0
• Benzoic acid, 3,5-dinitro-, (1-((diethylamino)methyl)-1,2-dihydro-2-oxo-2H-indol-3-ylidene)hydrazide

• Inchi： InChI=1S/C20H20N6O6/c1-3-23(4-2)12-24-17-8-6-5-7-16(17)18(20(24)28)21-22-19(27)13-9-14(25(29)30)11-15(10-13)26(31)32/h5-11H,3-4,12H2,1-2H3,(H,22,27)/b21-18-
• InChI Key： YSBJPUHMHLHLFQ-UZYVYHOESA-N
• SMILES： CCN(CN1C(=O)/C(=N\NC(C2C=C([N+]([O-])=O)C=C([N+]([O-])=O)C=2)=O)/C2=CC=CC=C12)CC

Computed Properties

• Exact Mass: 440.144432g/mol
• Monoisotopic Mass: 440.144432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 698
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Molecular Weight: 440.4g/mol
• Topological Polar Surface Area: 162Ų

Experimental Properties

• Density: 1.452
• Refractive Index: 1.673
• PSA: 156.65000
• LogP: 3.78530